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Introduction
Sybraloy is a high-copper, single-composition dental amalgam alloy known for its excellent

clinical performance, which is directly related to its microstructure. Unlike traditional low-copper

amalgams, high-copper formulations like Sybraloy are engineered to eliminate the corrosion-

prone γ2 (Sn-Hg) phase, leading to improved durability and longevity of dental restorations.

This technical guide provides a comprehensive overview of the phase analysis of set Sybraloy
amalgam, detailing its constituent phases, the experimental protocols for their characterization,

and the underlying chemical reactions.

Phase Composition of Set Sybraloy Amalgam
The setting reaction of Sybraloy, a high-copper amalgam, results in a multi-phase

microstructure that is notably free of the γ2 phase.[1][2] The primary phases present in the set

amalgam are:

γ (Ag₃Sn) Phase: These are the unreacted particles of the original alloy. They act as a filler in

the amalgam matrix and contribute to its strength.

γ₁ (Ag₂Hg₃) Phase: This is the matrix phase that binds the unreacted alloy particles together.

It is the main reaction product of silver from the alloy with mercury.
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η' (Cu₆Sn₅) Phase: This phase is a key characteristic of high-copper amalgams. It is formed

by the reaction of copper from the alloy with tin. The formation of the η' phase prevents the

formation of the undesirable γ2 phase, as copper has a higher affinity for tin than mercury

does.[3]

The absence of the γ₂ phase is a critical factor in the superior clinical performance of high-

copper amalgams like Sybraloy, as this phase is the most susceptible to corrosion and creep.

[2][4]

Quantitative Phase Analysis
While the qualitative phase composition of Sybraloy is well-established, precise quantitative

data on the volume or weight percentage of each phase in commercially available Sybraloy is

not readily available in the reviewed scientific literature. However, a representative quantitative

analysis of a high-copper amalgam is presented in Table 1 for illustrative purposes. The exact

percentages can vary depending on factors such as the alloy-to-mercury ratio and

condensation technique.

Phase Chemical Formula
Representative
Volume % (High-
Copper Amalgam)

Role in Amalgam
Structure

γ (gamma) Ag₃Sn 15 - 25%

Unreacted alloy

particles, reinforcing

filler

γ₁ (gamma-one) Ag₂Hg₃ 50 - 60%
Continuous matrix,

binds components

η' (eta-prime) Cu₆Sn₅ 15 - 25%
Reaction product,

prevents γ₂ formation

Voids/Porosity - < 5%
Inherent in the mixed

mass

Note: The values in this table are representative of high-copper amalgams and are not specific

to Sybraloy. The actual phase percentages in Sybraloy may vary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.youtube.com/watch?v=C6uTA5y2IUs
https://www.benchchem.com/product/b1239572?utm_src=pdf-body
https://www.researchgate.net/publication/14475549_Setting_Reactions_in_Dental_Amalgam_Part_1_Phases_and_Microstructures_Between_One_Hour_and_One_Week
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180447/
https://www.benchchem.com/product/b1239572?utm_src=pdf-body
https://www.benchchem.com/product/b1239572?utm_src=pdf-body
https://www.benchchem.com/product/b1239572?utm_src=pdf-body
https://www.benchchem.com/product/b1239572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Setting Reaction of Sybraloy Amalgam
The setting of Sybraloy involves a complex series of dissolution and precipitation reactions

upon trituration of the alloy powder with mercury. The overall reaction can be summarized as

follows:

γ (Ag₃Sn) + Cu₃Sn + Hg → γ₁ (Ag₂Hg₃) + η' (Cu₆Sn₅) + unreacted γ and Cu₃Sn

This reaction pathway highlights the preferential reaction of tin with copper to form the stable η'

phase, thereby preventing the reaction of tin with mercury that would lead to the formation of

the γ₂ phase.
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Process

Set Amalgam Microstructure

Sybraloy Alloy Powder
(γ-Ag₃Sn + Cu₃Sn)

Trituration
(Mixing)

Mercury (Hg)

γ₁ (Ag₂Hg₃)
Matrix

η' (Cu₆Sn₅)
Reaction Product

Unreacted γ
(Ag₃Sn)
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Set Sybraloy Amalgam Sample

Sectioning
(Low-speed diamond saw)

Mounting
(Polymer resin)

Grinding
(SiC paper: 240 -> 1200 grit)

Polishing
(Diamond & Colloidal Silica)

Etching
(e.g., Ferric Chloride solution)

Prepared Specimen for Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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